Cas no 85562-69-2 (4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 85562-69-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD03787259
• CID: 708047
• PubChem ID: 3845193
• Update Time: 2025-06-29

4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
• 2,4-DIHYDRO-4-(4-METHOXYPHENYL)-5-METHYL-3H-1,2,4-TRIAZOL-3-ONE
• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(4-methoxyphenyl)-5-methyl-
• 4-(4-methoxyphenyl)-3-methyl-1H-1,2,4-triazol-5-one
• 4-(4-METHOXYPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 4-(4-Methoxyphenyl)-3-methyl-1,2,4-triazol-5-on
• 4-(4-methoxy-phenyl)-5-methyl-2,4-dihydro-[1,2,4]triazol-3-one
• HMS2364E08
• methoxyphenylmethyldihydrotriazolone
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(4-methoxyphenyl)-5-methyl-
• 4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ol
• AKOS005069658
• 12T-0819
• AK-105/40836944
• 4-(4-methoxyphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• MFCD03787259
• J-513533
• MLS000549287
• SCHEMBL23279388
• DTXSID90397219
• 4-(4-methoxyphenyl)-5-methyl-2H-1,2,4-triazol-3-one
• CS-0330888
• 85562-69-2
• SMR000168870
• CHEMBL1453245
• 4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD03787259
• Inchi： 1S/C10H11N3O2/c1-7-11-12-10(14)13(7)8-3-5-9(15-2)6-4-8/h3-6H,1-2H3,(H,12,14)
• InChI Key： BCMPVLMAJYUGPT-UHFFFAOYSA-N
• SMILES： N1=C(C)N(C2=CC=C(OC)C=C2)C(=O)N1

Computed Properties

• Exact Mass: 205.08500
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• Melting Point: 204-205°C
• PSA: 59.91000
• LogP: 0.87760

4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

Compound CAS No 85562-69-2: 4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

The compound with CAS No 85562-69-2, known as 4-(4-Methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The 1,2,4-triazole ring is a key structural feature of this molecule, contributing to its stability and reactivity.

Recent studies have highlighted the potential of 4-(4-Methoxyphenyl)-5-methyl derivatives in various therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes. The methoxy group attached to the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

In addition to its pharmacological applications, CAS No 85562-69-2 has been explored for its utility in agrochemicals. A study conducted by researchers at the University of California revealed that this compound acts as a effective fungicide against plant pathogens such as *Botrytis cinerea*. The methyl group at position 5 of the triazole ring contributes to the compound's lipophilicity, which is essential for its penetration into plant tissues.

The synthesis of 4-(4-Methoxyphenyl)-5-methyl derivatives involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. For example, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis process.

Moreover, computational chemistry studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the triazole ring exhibits aromaticity due to resonance stabilization between nitrogen atoms. This aromaticity not only enhances the compound's stability but also influences its interaction with biological targets.

Looking ahead, the potential applications of CAS No 85562-69-2 are expected to expand further as researchers continue to explore its properties. Collaborative efforts between academia and industry are likely to accelerate the development of this compound into commercial products for pharmaceuticals and agriculture.